3-{[1-(Furan-2-yl)ethyl]amino}propan-1-ol

• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol
• IUPAC Name: 3-[1-(furan-2-yl)ethylamino]propan-1-ol
• InChI: InChI=1S/C9H15NO2/c1-8(10-5-3-6-11)9-4-2-7-12-9/h2,4,7-8,10-11H,3,5-6H2,1H3
• InChI Key: FLFMEPILQDFHFR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CO1)NCCCO

Description

3-{[1-(Furan-2-yl)ethyl]amino}propan-1-ol is a secondary amino alcohol characterized by a propan-1-ol backbone substituted with a furan-2-yl ethylamino group. The furan ring, a five-membered aromatic heterocycle with oxygen, contributes to its electronic and steric properties, influencing solubility, reactivity, and intermolecular interactions .

Synthetic routes for analogous molecules often involve condensation reactions between furan derivatives (e.g., furfural) and amino alcohols under thermal or acidic conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[1-(Furan-2-yl)ethyl]amino}propan-1-ol typically involves the reaction of furan derivatives with appropriate amines and alcohols. One common method includes the reaction of 2-furyl ethylamine with 3-chloropropanol under basic conditions to yield the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

3-{[1-(Furan-2-yl)ethyl]amino}propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The furan ring can be reduced to a tetrahydrofuran ring.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Hydrogenation using palladium on carbon (Pd/C) as a catalyst.

Substitution: Reagents such as alkyl halides or acyl chlorides under basic or acidic conditions.

Major Products Formed

Oxidation: Formation of 3-{[1-(Furan-2-yl)ethyl]amino}propanone.

Reduction: Formation of 3-{[1-(Tetrahydrofuran-2-yl)ethyl]amino}propan-1-ol.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

3-{[1-(Furan-2-yl)ethyl]amino}propan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-{[1-(Furan-2-yl)ethyl]amino}propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The furan ring and amino group play crucial roles in binding to these targets, leading to the modulation of biological pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The table below highlights key structural and physicochemical differences between 3-{[1-(Furan-2-yl)ethyl]amino}propan-1-ol and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Features	References
3-{[1-(Furan-2-yl)ethyl]amino}propan-1-ol	C₉H₁₅NO₂	169.22	Furan-2-yl, ethylamino, propan-1-ol	Oxygen heterocycle, secondary amine
3-{[1-(Thiophen-2-yl)propyl]amino}propan-1-ol	C₁₀H₁₇NOS	199.31	Thiophene-2-yl, propylamino	Sulfur heterocycle, longer alkyl chain
1-Carbazol-9-yl-3-[(furan-2-ylmethyl)amino]-propan-2-ol	C₂₀H₂₀N₂O₂	320.39	Carbazole, furanmethyl amino	Polycyclic aromatic system, tertiary amine
1-(2,3-Dimethyl-1H-indol-1-yl)-3-((furan-2-ylmethyl)amino)propan-2-ol	C₂₀H₂₄N₂O₆	388.42	Indole, furanmethyl amino	Indole ring, ester functionalities
3-{[1-(5-Methylthiophen-2-yl)ethyl]amino}propan-1-ol	C₁₀H₁₇NOS	199.31	Methylthiophene, ethylamino	Methyl-substituted sulfur heterocycle

Key Observations:

• Heterocycle Influence : Replacing furan with thiophene (as in ) increases molecular weight due to sulfur’s higher atomic mass. Thiophene derivatives may exhibit altered electronic properties, affecting binding interactions in biological systems.
• Aromatic Systems : Carbazole () and indole () derivatives introduce planar aromatic systems, which could enhance π-π stacking interactions in drug-receptor binding.

Biological Activity

3-{[1-(Furan-2-yl)ethyl]amino}propan-1-ol, also referred to as 3-amino-1-(furan-2-yl)propan-1-ol, is an organic compound notable for its unique structural features, including a furan ring and an amino alcohol moiety. This compound has attracted significant attention in medicinal chemistry due to its potential biological activities, including antimicrobial, anti-inflammatory, and neuroprotective effects.

The molecular formula of 3-{[1-(Furan-2-yl)ethyl]amino}propan-1-ol is $C_{11}H_{15}N_{1}O_{2}$. Its structure can be represented as follows:

$$\text{Structure }\text{C}_{11}\text{H}_{15}\text{N}\text{O}_{2}$$

The biological activity of this compound is largely attributed to its ability to interact with various biological targets, including enzymes and receptors. The furan ring and the amino alcohol moiety are essential for its binding affinity and specificity, potentially modulating the activity of these targets and leading to various biological effects.

Antimicrobial Properties

Research indicates that 3-{[1-(Furan-2-yl)ethyl]amino}propan-1-ol exhibits notable antimicrobial activity . In vitro studies have shown that it can inhibit the growth of several bacterial strains and fungi. The mechanism behind this activity may involve disruption of microbial cell membranes or interference with metabolic pathways.

Anti-inflammatory Effects

The compound has also been investigated for its anti-inflammatory properties . Studies suggest that it may inhibit pro-inflammatory cytokines and reduce inflammation in various models, indicating potential therapeutic applications in treating inflammatory diseases .

Neuroprotective Effects

There is emerging evidence supporting the neuroprotective effects of 3-{[1-(Furan-2-yl)ethyl]amino}propan-1-ol. It has been shown to exhibit protective effects against neuronal cell death in models of neurodegeneration, possibly through antioxidant mechanisms or by modulating neurotransmitter levels .

Table: Summary of Biological Activities

Activity	Findings
Antimicrobial	Effective against various bacterial strains; disrupts cell membranes.
Anti-inflammatory	Reduces levels of pro-inflammatory cytokines in vitro; potential for treating inflammatory diseases.
Neuroprotective	Protects neuronal cells from apoptosis; may enhance cognitive functions in animal models.

Case Study: Neuroprotective Effects

A study conducted on animal models demonstrated that administration of 3-{[1-(Furan-2-yl)ethyl]amino}propan-1-ol resulted in significant improvements in cognitive function and reductions in markers of oxidative stress in the brain. The compound was administered over a period of four weeks, with assessments made using behavioral tests and biochemical assays to measure oxidative damage markers .

Comparative Analysis with Similar Compounds

The biological activity of 3-{[1-(Furan-2-yl)ethyl]amino}propan-1-ol can be compared with structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
1-(Furan-2-yl)ethanol	Lacks amino group	Simpler structure; less reactivity
1-(Furan-2-yl)propan-1-ol	Hydroxyl group differs in position	Variation in hydroxyl placement affects properties
2-(Furan-2-yl)ethanamine	Contains furan ring and amino group	Shorter carbon chain length